Cas no 17042-40-9 (4-Methoxyphenyl 2,3,4,6-tetra-O-Acetyl-α-D-mannopyranoside)

• Product Name: 4-Methoxyphenyl 2,3,4,6-tetra-O-Acetyl-α-D-mannopyranoside
• CAS No: 17042-40-9
• MF: C₂₁H₂₆O₁₁
• MW: 454.424547672272
• MDL: MFCD08276398
• CID: 122061
• PubChem ID: 87557897
• Update Time: 2025-09-27

4-Methoxyphenyl 2,3,4,6-tetra-O-Acetyl-α-D-mannopyranoside Chemical and Physical Properties

Names and Identifiers

• 4-Methoxyphenyl 2,3,4,6-Tetra-O-acetyl-α-D-mannopyranoside
• 4-Methoxyphenyl 2,3,4,6-Tetra-O-acetyl-alpha-D-mannopyranoside
• a-D-Mannopyranoside,4-methoxyphenyl, 2,3,4,6-tetraacetate
• -<small>D<
• 2',3',4',6'-tetra-O-acetyl-1-O-methylarbutin
• 4-Methoxyphenyl 2,3,4,6-tetra-O-acetyl-a-D-mannopyranoside
• a-D-Mannopyranoside,4-methoxyphenyl, tetraacetate (9CI)
• AG-E-19651
• ANW-42673
• CTK8B3527
• FT-0656680
• M1647
• Mannopyranoside,p-methoxyphenyl, tetraacetate, a-D- (8CI)
• 4-Methoxyphenyl 2,3,4,6-Tetra-O-acetyl-α4-Methoxyphenyl alpha-D-mannopyranoside tetraacetate
• [(2R,3R,4S,5S,6R)-3,4,5-triacetyloxy-6-(4-methoxyphenoxy)oxan-2-yl]methyl acetate
• (2R,3R,4S,5S,6R)-2-(Acetoxymethyl)-6-(4-methoxyphenoxy)tetrahydro-2H-pyran-3,4,5-triyl triacetate
• 4-Methoxyphenyl2,3,4,6-tetra-O-acetyl-a-D-mannopyranoside
• 4-Methoxyphenyl 2,3,4,6-Tetra-O-acetyl-α-D-mannopyranoside
• 4-Methoxyphenyl 2,3,4,6-tetra-O-acetyl-α-D-mannopyranoside ,98%
• 4-Methoxyphenyl 2,3,4,6-tetra-O-acetyl-
• A-D-mannopyranoside
• 4-Methoxyphenyl2,3,4,6-Tetra-O-acetyl-alpha-D-mannopyranoside
• 4-Methoxyphenyl 2-O,3-O,4-O,6-O-tetraacetyl-alpha-D-m
• DTXSID30536903
• [(2R,3R,4S,5S,6R)-3,4,5-TRIS(ACETYLOXY)-6-(4-METHOXYPHENOXY)OXAN-2-YL]METHYL ACETATE
• (2R,3R,4S,5S,6R)-2-(Acetoxymethyl)-6-(4-methoxyphenoxy)tetrahydro-2H-pyran-3,4,5-triyltriacetate
• A882021
• 17042-40-9
• 4-Methoxyphenyl 2,3,4,6-tetra-O-acetyl-alpha-D-mannopyranoside, 97%
• CS-0214557
• 4-Methoxyphenyl-2,3,4,6-tetra-O-acetyl-b-D-mannopyranoside
• AKOS027257508
• T71910
• AS-74654
• 4-Methoxyphenyl 2,3,4,6-tetra-O-Acetyl-α-D-mannopyranoside

• MDL： MFCD08276398
• Inchi： 1S/C21H26O11/c1-11(22)27-10-17-18(28-12(2)23)19(29-13(3)24)20(30-14(4)25)21(32-17)31-16-8-6-15(26-5)7-9-16/h6-9,17-21H,10H2,1-5H3/t17-,18-,19+,20+,21+/m1/s1
• InChI Key： RPHXBVOPPUTUES-MJCUULBUSA-N
• SMILES： O1[C@@H]([C@H]([C@H]([C@@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)OC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 454.14751164g/mol
• Monoisotopic Mass: 454.14751164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• Rotatable Bond Count: 12
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 133

Experimental Properties

• Color/Form: Uncertain
• Density: 1.30±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 100.0 to 104.0 deg-C
• Refractive Index: 1.523
• Solubility: Very slightly soluble (0.4 g/l) (25 º C),
• PSA: 132.89000
• LogP: 1.15710
• Optical Activity: [α]22/D +70.0°, c = 1% in chloroform
• Solubility: Uncertain

4-Methoxyphenyl 2,3,4,6-tetra-O-Acetyl-α-D-mannopyranoside Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• Storage Condition：<0°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4-Methoxyphenyl 2,3,4,6-tetra-O-Acetyl-α-D-mannopyranoside

Recent Advances in the Study of 4-Methoxyphenyl 2,3,4,6-tetra-O-Acetyl-α-D-mannopyranoside (CAS: 17042-40-9)

The compound 4-Methoxyphenyl 2,3,4,6-tetra-O-Acetyl-α-D-mannopyranoside (CAS: 17042-40-9) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in glycobiology and drug development. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activities, and potential therapeutic uses.

Recent studies have focused on the efficient synthesis of 4-Methoxyphenyl 2,3,4,6-tetra-O-Acetyl-α-D-mannopyranoside, leveraging advanced glycosylation techniques to improve yield and purity. Researchers have employed methods such as stereoselective glycosylation and enzymatic catalysis to achieve high selectivity and efficiency. These advancements are critical for scaling up production for preclinical and clinical studies.

In terms of biological activity, 4-Methoxyphenyl 2,3,4,6-tetra-O-Acetyl-α-D-mannopyranoside has shown promise as a modulator of carbohydrate-protein interactions. Specifically, it has been investigated for its ability to inhibit lectin-mediated cell adhesion, a process implicated in inflammatory diseases and cancer metastasis. Preliminary in vitro studies demonstrate its efficacy in blocking selectin binding, suggesting potential applications in anti-inflammatory and anti-metastatic therapies.

Furthermore, this compound has been explored as a building block for the synthesis of more complex glycoconjugates. Its acetyl-protected mannose moiety serves as a versatile intermediate for the development of glycodendrimers and glyconanoparticles, which are being studied for targeted drug delivery and vaccine development. Recent work has demonstrated its utility in creating multivalent ligands that enhance binding affinity to specific biological targets.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 4-Methoxyphenyl 2,3,4,6-tetra-O-Acetyl-α-D-mannopyranoside and its derivatives. Current research is addressing these issues through structural modifications and formulation strategies to improve bioavailability and stability. Additionally, in vivo studies are underway to evaluate its safety and efficacy in disease models.

In conclusion, 4-Methoxyphenyl 2,3,4,6-tetra-O-Acetyl-α-D-mannopyranoside represents a valuable tool in glycobiology research and a potential candidate for therapeutic development. Continued investigation into its mechanisms of action and optimization of its properties will be essential for translating these findings into clinical applications.